Fructose

Description

Fructose, also known as fruit sugar or levulose, is a naturally occurring monosaccharide found in fruits, honey, sugarcane, and sugar beets . It is a white, odorless, crystalline solid in its pure, dry form and is known for being the most water-soluble of all sugars . Fructose has the same chemical formula as glucose (C6H12O6) but a different arrangement, making it a ketohexose with a ketone functional group at the second carbon atom . In comparison to glucose, fructose is significantly sweeter due to its stereometric structure .

In a crystalline state, fructose adopts a six-membered cyclic structure called β-D-fructopyranose, which is stabilized by its hemiketal and internal hydrogen bonding . However, when dissolved in water, fructose exists as an equilibrium mixture of different forms, including β-D-fructopyranose, β-D-fructofuranose, α-D-fructofuranose, α-D-fructopyranose, and keto-D-fructose . The distribution of these forms depends on factors such as solvent and temperature, with approximately 70% existing as fructopyranose and 22% as fructofuranose in water .

Fructose is utilized in many traditional recipes and possesses several unique properties that make it valuable in the food industry . It is hygroscopic, meaning it readily absorbs moisture from its surroundings, which helps maintain the texture and prolong the shelf life of food products . Fructose can be fermented by yeast and bacteria, converting it into ethanol and carbon dioxide, a process used in the production of carbonated beverages . It also undergoes the Maillard reaction more rapidly than glucose, which can affect the palatability and nutritional properties of foods . Similar to fructose, D-fructopyranose is recognized for its sweetening properties and its role as a cyclic hemiketal .

• CAS No.: 57-48-7
• Product Name: Fructose
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (3S,4R,5R)-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
• Standard InChIKey: LKDRXBCSQODPBY-VRPWFDPXSA-N
• SMILES: C(C(C(C(C(=O)CO)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)(CO)O)O)O)O
• Synonyms: Apir Levulosa; Fleboplast Levulosa; Fructose; Levulosa; Levulosa Baxter; Levulosa Braun; Levulosa Grifols; Levulosa Ibys; Levulosa Ife; Levulosa Mein; Levulosa, Apir; Levulosa, Fleboplast; Levulosado Bieffe Medit; Levulosado Braun; Levulosado Vitulia; Levulose; Plast Apyr Levulosa Mein
• PubChem Compound: 2723872
• Last Modified: Sep 14 2023